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Compound of Interest

Compound Name: 4-Ethylbenzyl alcohol

Cat. No.: B1584531

An In-depth Technical Guide on the Physical Properties of p-Ethylbenzyl Alcohol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and
spectroscopic properties of p-ethylbenzyl alcohol (also known as (4-ethylphenyl)methanol). The
information is curated for professionals in research and development, with a focus on clear
data presentation and standardized experimental methodologies.

General and Physical Properties

p-Ethylbenzyl alcohol is an aromatic primary alcohol characterized by a benzyl alcohol
structure with an ethyl group substituted at the para position of the benzene ring.[1] It typically
presents as a clear, colorless to light yellow liquid.[2]

Table 1: General Properties of p-Ethylbenzyl Alcohol
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Property

Value

Source(s)

Chemical Name

(4-ethylphenyl)methanol [1]

p-Ethylbenzyl alcohol, 4-

Synenyms Ethylbenzenemethanol Hiz]
CAS Number 768-59-2 [1]
Molecular Formula CoH120 [1]
Molecular Weight 136.19 g/mol [1]
Appearance Colorless to light yellow clear 2]

liquid

Property Value Conditions Source(s)
Boiling Point 115-117 °C at 9 mmHg
Density 1.028 g/mL at 25 °C
Refractive Index n2°/D 1.527 at 20 °C
Flash Point 220 °F (104.4 °C)
Moderately soluble in
Solubility water, soluble in [2]
organic solvents
pKa 14.48 £+ 0.10 Predicted
LogP 2.27

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation and purity assessment of

chemical compounds.

Table 3: *'H NMR Spectral Data for p-Ethylbenzyl Alcohol
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Solvent: CDCls, Frequency: 399.65 MHz

) Chemical Shift o .
Assighment Multiplicity Integration
(ppm)

Aromatic-H 7.190 2H

Aromatic-H 7.134 2H

-CH2-OH 4.500 Singlet 2H
-CHz2-CHs 2.608 Quartet 2H
-CH2-CHs 1.204 Triplet 3H

Experimental Protocols

The following sections detail standardized laboratory methodologies for determining the key
physical properties of liquid compounds like p-ethylbenzyl alcohol.

Determination of Boiling Point (Capillary Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[3][4]

Apparatus:

Thiele tube or oil bath

Thermometer (-10 to 250 °C)

Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or hot plate)

Liquid paraffin or heating oll

Procedure:
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e Add a few milliliters of p-ethylbenzyl alcohol to the small test tube.
e Place the capillary tube into the test tube with its open end submerged in the liquid.

o Attach the test tube to the thermometer, ensuring the sample is level with the thermometer
bulb.

e Immerse the assembly into the Thiele tube or oil bath, making sure the heating oil level is
above the sample level.

o Gently heat the apparatus.[5] Initially, air trapped in the capillary tube will expand and exit as
bubbles.

o Continue heating until a rapid and continuous stream of bubbles emerges from the capillary
tip. This indicates the vapor pressure of the sample has exceeded the external pressure.

e Turn off the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid begins to
enter the capillary tube.[5] Record this temperature.

Determination of Density (Pycnometer or Gravimetric
Method)

Density is the mass of a substance per unit volume.[6] A common and accurate method
involves using a graduated cylinder and a precision balance.[7][8]

Apparatus:

¢ Analytical balance (precision of £0.001 g)

o Graduated cylinder or volumetric flask (e.g., 10 mL)
e Thermometer

Procedure:

e Measure and record the mass of a clean, dry graduated cylinder on the analytical balance.
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o Carefully add a specific volume of p-ethylbenzyl alcohol (e.g., 10 mL) to the graduated
cylinder. Record the exact volume.

e Measure and record the combined mass of the graduated cylinder and the liquid sample.
e Measure and record the temperature of the liquid.

o Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the
combined mass.

Calculate the density using the formula: Density = Mass / Volume.

Determination of Refractive Index (Abbe Refractometer)

The refractive index measures how much the path of light is bent when entering the substance.
[9] It is a characteristic property useful for identification and purity assessment.

Apparatus:

» Abbe Refractometer

o Constant temperature water bath
 Light source (typically built-in)

o Dropper or pipette

Procedure:

e Turn on the refractometer and its light source. If required, connect it to a water bath set to the
desired temperature (e.g., 20 °C).

» Clean the surfaces of the measuring and illuminating prisms with a suitable solvent (e.g.,
ethanol or acetone) and a soft lens tissue.

e Using a dropper, apply a few drops of p-ethylbenzyl alcohol onto the surface of the lower
prism.

o Close the prisms firmly. The liquid should spread evenly to form a thin film.
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Look through the eyepiece. Adjust the control knob until the field of view is divided into a light
and a dark section.

Sharpen the dividing line (the borderline) by adjusting the chromaticity screw.

Align the borderline precisely with the crosshairs in the eyepiece.

Read the refractive index value from the built-in scale.

Acquisition of *H NMR Spectrum

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the
molecular structure of a compound.[10]

Apparatus:

NMR Spectrometer (e.g., 400 MHz)

NMR tube

Deuterated solvent (e.g., Chloroform-d, CDCIs)

Pipette
Procedure:

o Sample Preparation: Dissolve approximately 10-20 mg of p-ethylbenzyl alcohol in 0.6-0.7 mL
of a deuterated solvent (e.g., CDCI3) in a small vial.[11][12] The solvent contains deuterium
for the instrument's field-frequency lock.[12]

o Transfer to NMR Tube: Filter the solution through a small cotton or glass wool plug in a
pipette directly into a clean, dry NMR tube to remove any particulate matter.[11]

e Instrument Setup: Insert the NMR tube into the spectrometer's spinner turbine and place it in
the instrument's magnet.

e Acquisition: The instrument operator will perform the following steps:

o Lock onto the deuterium signal of the solvent.
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o "Shim" the magnetic field to optimize its homogeneity, resulting in sharp spectral lines.
o Set acquisition parameters, such as pulse width, acquisition time, and number of scans.

o Acquire the raw data (Free Induction Decay or FID).

o Data Processing: The FID is converted into a spectrum via a Fourier Transform (FT). The
spectrum is then phased, baseline-corrected, and calibrated (typically using the residual
solvent peak, e.g., CHCIs at 7.26 ppm). The peaks are then integrated to determine the
relative number of protons.[10]

Visualizations
Logical and Workflow Diagrams

The following diagrams illustrate key relationships and processes relevant to the study of p-
ethylbenzyl alcohol.

Molecular Structure of p-Ethylbenzyl Alcohol
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Caption: Relationship between molecular structure and physical properties.
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Caption: General experimental workflow for chemical characterization.

Biological Activity Evaluation Pathway

While specific signaling pathways for p-ethylbenzyl alcohol are not well-documented, its
structural similarity to other biologically active benzyl alcohols suggests a potential for
interaction with biological systems. Benzyl alcohol itself possesses antimicrobial and local
anesthetic properties.[13] Furthermore, derivatives like p-hydroxybenzyl alcohol have been
shown to be active in pathways such as the Nrf2 and JNK/c-Jun signaling pathways.[14][15]
The following workflow outlines a logical progression for investigating the biological activity of a
compound like p-ethylbenzyl alcohol.
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Caption: A logical workflow for investigating biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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